Cas no 74866-17-4 (1-Bromo-3,4-dimethoxy-2-methylbenzene)

• Product Name: 1-Bromo-3,4-dimethoxy-2-methylbenzene
• CAS No: 74866-17-4
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD01463690
• CID: 557238
• PubChem ID: 825971
• Update Time: 2025-06-11

1-Bromo-3,4-dimethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,4-dimethoxy-2-methylbenzene
• 4-Bromo-3-methylveratrole
• Benzene,1-bromo-3,4-dimethoxy-2-methyl-
• 3,4-dimethoxy-2-methyl-1-bromobenzene
• 3,4-dimethoxy-2-methylphenyl bromide
• 6-bromo-2,3-dimethoxy toluene
• AC1LGRY0
• ACN-S001209
• AE-562
• AG-G-97920
• CTK5E0594
• SureCN2431072
• JDIYVHQIOHSCQG-UHFFFAOYSA-N
• BCP21771
• 1639AC
• SBB097708
• FCH1332714
• 1,2-Dimethoxy-3-methyl-4-bromobenzene
• AX8057388
• ST24037862
• ZCA86617
• CS-M3412
• AMY22018
• SCHEMBL2431072
• F30069
• 74866-17-4
• A865789
• FT-0752278
• MFCD01463690
• 6-Bromo-2,3-dimethoxytoluene
• EN300-207049
• SY111798
• DS-18412
• DTXSID90356548
• AE-562/12222516
• AKOS016004415
• 1-Bromo-3 pound not4-dimethoxy-2-methylbenzene
• DB-074893

• MDL： MFCD01463690
• Inchi： 1S/C9H11BrO2/c1-6-7(10)4-5-8(11-2)9(6)12-3/h4-5H,1-3H3
• InChI Key： JDIYVHQIOHSCQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)OC)OC

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 252.9±35.0 °C at 760 mmHg
• Flash Point: 101.2±21.4 °C
• Vapor Pressure: No data available

1-Bromo-3,4-dimethoxy-2-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-3,4-dimethoxy-2-methylbenzene

Introduction to 1-Bromo-3,4-dimethoxy-2-methylbenzene (CAS No. 74866-17-4)

1-Bromo-3,4-dimethoxy-2-methylbenzene (CAS No. 74866-17-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine atom, two methoxy groups, and a methyl group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The chemical structure of 1-Bromo-3,4-dimethoxy-2-methylbenzene can be represented as C₁₀H₁₃BrO₂. The bromine atom at the 1-position and the methoxy groups at the 3 and 4 positions provide the molecule with high reactivity and selectivity in various chemical reactions. The methyl group at the 2-position further enhances its stability and solubility in organic solvents.

In recent years, 1-Bromo-3,4-dimethoxy-2-methylbenzene has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antitumor agents. The bromine atom serves as a leaving group in substitution reactions, facilitating the introduction of various functional groups that can enhance the biological activity of the final product.

Beyond pharmaceutical applications, 1-Bromo-3,4-dimethoxy-2-methylbenzene has also found use in materials science. Its unique structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop new types of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and composite materials.

The synthetic versatility of 1-Bromo-3,4-dimethoxy-2-methylbenzene is further demonstrated by its use in organic synthesis. A recent study published in Tetrahedron Letters described a novel method for synthesizing this compound using a one-pot reaction sequence. This method not only simplifies the synthetic process but also improves yield and purity, making it more accessible for large-scale production.

In addition to its synthetic utility, 1-Bromo-3,4-dimethoxy-2-methylbenzene has been investigated for its environmental impact. A study conducted by environmental scientists at Harvard University explored the biodegradability and toxicity of this compound. The results indicated that while it is relatively stable under normal conditions, it can be effectively degraded by certain microbial strains under controlled conditions. This finding is crucial for ensuring its safe use and disposal.

The safety profile of 1-Bromo-3,4-dimethoxy-2-methylbenzene is another important aspect to consider. According to safety data sheets (SDS), this compound should be handled with care to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, 1-Bromo-3,4-dimethoxy-2-methylbenzene (CAS No. 74866-17-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool in pharmaceutical research, materials science, and organic synthesis. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.